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Compound of Interest

Compound Name: Biotin-PEG4-methyltetrazine

Cat. No.: B15580235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive recommendations for the storage and

handling of Biotin-PEG4-methyltetrazine. It includes detailed experimental protocols,

quantitative data summaries, and safety information to ensure optimal performance and safe

laboratory practices for professionals in research and drug development.

Biotin-PEG4-methyltetrazine is a key reagent in bioconjugation, leveraging the power of

bioorthogonal click chemistry. It features a biotin moiety for high-affinity binding to streptavidin,

a hydrophilic tetraethylene glycol (PEG4) spacer to enhance solubility and reduce steric

hindrance, and a highly reactive methyltetrazine group. The methyltetrazine component

enables rapid and specific covalent bond formation with molecules containing a trans-

cyclooctene (TCO) group through an inverse-electron-demand Diels-Alder (iEDDA)

cycloaddition. This reaction is notable for its exceptional speed and biocompatibility, as it

proceeds efficiently under physiological conditions without the need for cytotoxic catalysts.

Core Recommendations: Storage and Stability
Proper storage of Biotin-PEG4-methyltetrazine is critical to maintain its reactivity, particularly

the moisture-sensitive methyltetrazine moiety. The following table summarizes the

recommended storage conditions for the compound in both solid and solution forms.
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Form
Storage
Temperature

Duration of
Stability

Key
Considerations

Solid -20°C Up to 24 months

Store desiccated and

protected from light.

Equilibrate the vial to

room temperature

before opening to

prevent condensation.

Stock Solution (in

anhydrous DMSO)
-20°C Up to 1 month

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. Keep vials

tightly sealed to

prevent moisture

contamination.[1]

Stock Solution (in

anhydrous DMSO)
-80°C Up to 6 months

Aliquot into single-use

volumes. Offers

longer-term stability

compared to -20°C

storage.[1]

Handling and Reconstitution Workflow
The following workflow outlines the best practices for handling Biotin-PEG4-methyltetrazine,

from initial receipt to the preparation of working solutions, to ensure the integrity of the reagent.
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Initial Storage Solution Preparation

Stock Solution Storage

Receive and store solid
Biotin-PEG4-methyltetrazine

at -20°C, desiccated.

Equilibrate vial
to room temperature

before opening.

Prepare for use
Reconstitute in

anhydrous DMSO
to create a

concentrated stock solution.

Prevent condensation Aliquot stock solution
into single-use tubes.

Avoid freeze-thaw

Store aliquots at -20°C
for up to 1 month.

Short-term

Store aliquots at -80°C
for up to 6 months.

Long-term

Click to download full resolution via product page

Caption: Recommended workflow for the handling and preparation of Biotin-PEG4-
methyltetrazine stock solutions.

Experimental Protocol: Biotinylation of a TCO-
Functionalized Protein
This protocol details the procedure for labeling a protein that has been previously modified to

contain a trans-cyclooctene (TCO) group with Biotin-PEG4-methyltetrazine.

Materials:

TCO-functionalized protein (1-5 mg/mL in an amine-free buffer, e.g., PBS pH 7.4)

Biotin-PEG4-methyltetrazine

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

Desalting spin column or dialysis equipment for purification

Procedure:

Protein Preparation: Ensure the TCO-functionalized protein is solubilized in the appropriate

reaction buffer at a concentration of 1-5 mg/mL.[2]
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Reagent Preparation:

Allow the vial of solid Biotin-PEG4-methyltetrazine to equilibrate to room temperature

before opening.

Prepare a 10 mM stock solution of Biotin-PEG4-methyltetrazine in anhydrous DMSO.[2]

Biotinylation Reaction:

Add a 1.5 to 5-fold molar excess of the Biotin-PEG4-methyltetrazine stock solution to the

TCO-functionalized protein solution.[2][3] The optimal molar ratio may need to be

determined empirically, with more dilute protein solutions potentially requiring a higher

molar excess.[3]

Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[2]

Reaction progress can sometimes be visually monitored by the disappearance of the

pink/red color of the tetrazine.

Purification:

Remove the unreacted, excess Biotin-PEG4-methyltetrazine from the labeled protein.

This is typically achieved using a desalting spin column for rapid buffer exchange or by

dialysis against a suitable storage buffer.[2]

Storage:

Store the purified biotinylated protein at 4°C for short-term use.

For long-term storage, it is recommended to store the final product at -20°C.[2]

Mechanism of Action: Inverse-Electron-Demand
Diels-Alder Cycloaddition
The utility of Biotin-PEG4-methyltetrazine is centered on the highly efficient and specific

iEDDA reaction between the methyltetrazine and a TCO-containing molecule. This

bioorthogonal "click chemistry" reaction forms a stable dihydropyridazine linkage.
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Caption: The bioorthogonal reaction between Biotin-PEG4-methyltetrazine and a TCO-

functionalized molecule.

Safety and Disposal
Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant nitrile gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: When handling the solid powder, a dust mask or respirator may be

necessary to avoid inhalation.

All handling of the solid compound and concentrated solutions should be performed in a

certified chemical fume hood.

Disposal: Biotin-PEG4-methyltetrazine should be treated as hazardous chemical waste.

Do not dispose of this compound down the drain or in regular trash.
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All disposable items that have come into contact with the reagent must be placed in a

designated hazardous waste container.

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal contractor, following all local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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